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Introduction
Rivularin A is a brominated indole alkaloid first identified as a natural product from the marine

cyanobacterium Rivularia firma. Its complex, hexabrominated structure presents a significant

point of interest for natural product chemists, synthetic chemists, and pharmacologists. This

document provides a detailed overview of the chemical structure of Rivularin A, alongside a

generalized workflow for its structure elucidation, which reflects the common methodologies

employed in the field of natural product chemistry. Due to the limited public availability of the

original isolation and characterization data, this guide synthesizes established structural

information and typical experimental approaches.

Chemical Structure and Properties
Rivularin A is a C2-symmetric dimer of two tribromoindole units linked by a C-N bond. The

precise connectivity and stereochemistry have been established through spectroscopic

analysis and confirmed by total synthesis.

Table 1: Chemical and Physical Properties of Rivularin A
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Property Value Source

Molecular Formula C₁₆H₆Br₆N₂ PubChem

IUPAC Name
2,3,5-tribromo-1-(2,4,5-

tribromo-1H-indol-3-yl)indole
PubChem

Molecular Weight 705.66 g/mol PubChem

CAS Number 138779-91-6 PubChem

Canonical SMILES

C1=CC2=C(C=C1Br)C(=C(N2

C3=C(NC4=C3C(=C(C=C4)Br)

Br)Br)Br)Br

PubChem

Note: Spectroscopic data such as ¹H and ¹³C NMR chemical shifts, mass spectrometry

fragmentation patterns, and UV-visible absorption maxima would typically be included here.

However, the original publication detailing this data for Rivularin A is not widely accessible.

Researchers are advised to consult specialized chemical databases or the primary literature for

this information.

Mandatory Visualizations
Chemical Structure of Rivularin A
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To cite this document: BenchChem. [Rivularin A: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235642#what-is-the-chemical-structure-of-rivularin-
a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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